N-(4-methoxy-2-nitrophenyl)-3-(1-piperidinylsulfonyl)benzamide

• IUPAC Name: N-(4-methoxy-2-nitrophenyl)-3-piperidin-1-ylsulfonylbenzamide
• InChI: InChI=1S/C19H21N3O6S/c1-28-15-8-9-17(18(13-15)22(24)25)20-19(23)14-6-5-7-16(12-14)29(26,27)21-10-3-2-4-11-21/h5-9,12-13H,2-4,10-11H2,1H3,(H,20,23)
• InChI Key: RKMQRUBDQMYWGT-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)NC(=O)C2=CC(=CC=C2)S(=O)(=O)N3CCCCC3)[N+](=O)[O-]
• Molecular Formula: C19H21N3O6S
• Molecular Weight: 419.5 g/mol

Description

Synthesis Analysis

The synthesis of related compounds involves multi-step chemical reactions with specific reagents and conditions designed to yield the target molecule. For instance, compounds with similar structural features have been synthesized through methodologies that include reductive cyclization using sodium dithionite as a reductive cyclizing agent in DMSO solvent, highlighting the synthetic strategies employed in the development of these complex molecules (Bhaskar et al., 2019).

Molecular Structure Analysis

The molecular structure of related benzamide derivatives has been characterized using various analytical techniques, including X-ray single crystal diffraction and DFT calculations. These studies provide insights into the molecule's geometric parameters, lattice constants, and the overall crystalline structure, facilitating a deeper understanding of the compound's chemical behavior (Demir et al., 2015).

Chemical Reactions and Properties

Research on similar compounds has explored their reactivity and chemical properties, including their behavior in the presence of various reagents and conditions. The studies focus on understanding the reactivity patterns, which are crucial for further modifications and applications of these molecules.

Physical Properties Analysis

The physical properties, such as thermal stability and optical transmittance, are crucial for determining the compound's suitability for various applications. Studies on related compounds have utilized techniques like TGA/DTA and optical transmittance measurements to assess these properties, providing valuable information for potential uses (Prabukanthan et al., 2022).

Chemical Properties Analysis

The chemical properties of related benzamide derivatives, including their electronic and thermodynamic properties, have been thoroughly investigated using DFT calculations. These studies offer insights into the molecule's chemical reactivity, electrostatic potential, and antioxidant properties, which are essential for understanding its interactions and stability in various chemical environments (Demir et al., 2015).